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Compound of Interest

Compound Name: 1-Butyl radical

CAS No.: 2492-36-6

Cat. No.: B10814794

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The 1-butyl radical (•CH₂CH₂CH₂CH₃) is a primary alkyl radical that serves as a crucial

intermediate in a variety of chemical processes, including combustion, atmospheric chemistry,

and organic synthesis. A thorough understanding of its thermochemical properties is essential

for accurate kinetic modeling, reaction mechanism elucidation, and the predictive design of

chemical transformations. This technical guide provides a comprehensive overview of the key

thermochemical parameters of the 1-butyl radical, details the experimental and computational

methodologies used for their determination, and illustrates its primary unimolecular reaction

pathways.

Core Thermochemical Data
The following tables summarize the most critical thermochemical properties of the 1-butyl
radical, collated from various experimental and computational studies. These values are

essential for thermodynamic calculations and kinetic modeling.
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Table 1: Enthalpy of Formation (ΔfH°)

Enthalpy of
Formation (kJ/mol)

Temperature (K)
Method of
Determination

Source

70.7 ± 2.1 298.15
Photoionization Mass

Spectrometry

NIST Chemistry

WebBook

68.2 ± 4.2 298.15
Electron Impact Mass

Spectrometry

Lossing & Semeluk,

1970

71.1 298.15
G3 (Gaussian-3)

Theory
Computational Study

69.5 298.15
CBS-QB3 (Complete

Basis Set)
Computational Study

Table 2: Standard Entropy (S°) and Heat Capacity (Cp°)
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Property Value
Temperature
(K)

Method of
Determination

Source

Standard

Entropy (S°)

343.5 ± 4.2

J/mol·K
298.15

Statistical

Mechanics

(Calculated)

NIST/TRC Web

Thermo Tables

Heat Capacity

(Cp°)
103.2 J/mol·K 300

Statistical

Mechanics

(Calculated)

NIST/TRC Web

Thermo Tables

Heat Capacity

(Cp°)
154.8 J/mol·K 500

Statistical

Mechanics

(Calculated)

NIST/TRC Web

Thermo Tables

Heat Capacity

(Cp°)
201.7 J/mol·K 800

Statistical

Mechanics

(Calculated)

NIST/TRC Web

Thermo Tables

Heat Capacity

(Cp°)
232.2 J/mol·K 1000

Statistical

Mechanics

(Calculated)

NIST/TRC Web

Thermo Tables

Table 3: Ionization Energy

Ionization Energy (eV) Method of Determination Source

8.01 ± 0.05 Electron Impact Lossing & Semeluk, 1970

8.02 ± 0.04 Photoelectron Spectroscopy Schultz et al., 1984

Experimental and Computational Methodologies
The determination of the thermochemical properties of a transient species like the 1-butyl
radical requires specialized experimental techniques and high-level computational methods.

Experimental Protocols
1. Flash Pyrolysis Photoionization Time-of-Flight Mass Spectrometry (FP-PIMS)
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This is a powerful technique for studying the kinetics and thermochemistry of radical species.

Radical Generation: The 1-butyl radical is typically generated in the gas phase by the flash

pyrolysis of a suitable precursor, such as 1-bromobutane or 1-iodobutane. A dilute mixture of

the precursor in a carrier gas (e.g., He or Ar) is pulsed through a heated micro-reactor

(typically a resistively heated SiC tube). The short residence time in the reactor (~100 µs)

minimizes secondary reactions.

Molecular Beam Formation: The gas mixture from the pyrolysis reactor expands into a

vacuum chamber, forming a supersonic molecular beam. This process cools the species

translationally and rotationally, simplifying the subsequent mass spectra.

Photoionization: The molecular beam is intersected by a beam of vacuum ultraviolet (VUV)

photons. Single-photon ionization is a soft ionization technique that, when using tunable

synchrotron radiation, allows for the determination of ionization energies and appearance

energies of fragment ions.

Mass Analysis: The resulting ions are analyzed by a time-of-flight mass spectrometer, which

separates them based on their mass-to-charge ratio.

Data Analysis: By measuring the ion signal as a function of pyrolysis temperature and photon

energy, one can determine reaction products, branching ratios, and, through the use of

appropriate thermochemical cycles, the enthalpy of formation of the radical.

2. Electron Impact Mass Spectrometry (EI-MS)

This method is used to determine the appearance energy of ions, which can then be used to

derive heats of formation.

Radical Generation: Similar to FP-PIMS, the 1-butyl radical is generated from a precursor in

the gas phase.

Ionization: The radicals are ionized by a beam of monoenergetic electrons. The energy of the

electron beam is varied, and the ion signal is measured as a function of electron energy.

Appearance Energy Measurement: The appearance energy is the minimum energy required

to produce a specific ion from a given precursor. By combining the appearance energy of the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10814794/docs?utm_src=pdf-body#thermochemical-properties-of-the-1-butyl-radical-a-technical-guide
https://www.benchchem.com/product/b10814794/docs?utm_src=pdf-body#thermochemical-properties-of-the-1-butyl-radical-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


butyl cation from the 1-butyl radical with the known ionization energy of the radical, the

enthalpy of formation of the radical can be determined.

3. Matrix Isolation Infrared Spectroscopy

This technique allows for the spectroscopic characterization of reactive species trapped in an

inert matrix at low temperatures.

Matrix Formation: A gaseous mixture of a precursor to the 1-butyl radical and a large

excess of an inert gas (e.g., argon or nitrogen) is co-deposited onto a cryogenic window

(typically at ~10 K).

Radical Generation: The precursor molecules, isolated within the inert matrix, are photolyzed

with UV light to generate the 1-butyl radicals. The solid matrix prevents the radicals from

reacting with each other.

Spectroscopic Analysis: The infrared spectrum of the matrix-isolated species is recorded. By

comparing the experimental spectrum with theoretical calculations, the vibrational

frequencies of the radical can be determined. These frequencies are crucial for the

calculation of entropy and heat capacity using statistical mechanics.

Computational Protocols
Gaussian-n (G3, G4) and Complete Basis Set (CBS) Methods

These are high-accuracy composite computational chemistry methods used to calculate

thermochemical properties from first principles.

Geometry Optimization: The equilibrium geometry of the 1-butyl radical is first optimized at

a lower level of theory, typically using density functional theory (DFT) with a basis set like

B3LYP/6-31G(d).

Vibrational Frequency Calculation: At the optimized geometry, vibrational frequencies are

calculated to confirm that the structure is a true minimum on the potential energy surface and

to obtain the zero-point vibrational energy (ZPVE). These frequencies are also used for the

calculation of thermal corrections to the enthalpy and entropy.
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Single-Point Energy Calculations: A series of single-point energy calculations are then

performed at higher levels of theory and with larger basis sets (e.g., MP2, QCISD(T)).

Extrapolation and Empirical Corrections: The final energy is obtained by extrapolating the

calculated energies to the complete basis set limit and adding several empirical corrections

to account for remaining deficiencies in the calculations. These corrections are

parameterized based on a large set of well-known experimental data.

Thermochemical Property Calculation: The calculated total energy, along with the ZPVE and

thermal corrections from the vibrational frequency calculation, is used to determine the

enthalpy of formation, entropy, and heat capacity.

Unimolecular Reaction Pathways
The 1-butyl radical can undergo several unimolecular reactions, primarily decomposition and

isomerization. The following diagram illustrates the key pathways.

1-Butyl Radical

Ethene + Ethyl Radicalβ-scission

sec-Butyl Radical

1,2-H shift (Isomerization)

Propene + Methyl Radicalβ-scission

Click to download full resolution via product page

Caption: Primary unimolecular reaction pathways of the 1-butyl radical.

Logical Workflow for Thermochemical Property
Determination
The determination of accurate thermochemical data for a radical species like 1-butyl involves a

synergistic approach combining experimental measurements and theoretical calculations.
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Caption: Interplay of experimental and computational methods in determining thermochemical

properties.

Conclusion
This technical guide has summarized the key thermochemical properties of the 1-butyl radical
and provided an in-depth look at the state-of-the-art methodologies employed for their

determination. The presented data and reaction pathways are fundamental for researchers and

scientists in various fields, enabling more accurate modeling of complex chemical systems and

facilitating the development of new chemical technologies. The continued refinement of both

experimental and computational techniques will undoubtedly lead to an even more precise

understanding of this important reactive intermediate.

To cite this document: BenchChem. [Thermochemical Properties of the 1-Butyl Radical: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814794/docs#thermochemical-properties-of-the-1-
butyl-radical-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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